Cas no 178432-25-2 (2-(N,N-dimethylsulphamoyl)benzeneboronic acid)

• Product Name: 2-(N,N-dimethylsulphamoyl)benzeneboronic acid
• CAS No: 178432-25-2
• MF: C₈H₁₂BNO₄S
• MW: 229.06118106842
• MDL: MFCD04039023
• CID: 66100
• PubChem ID: 4197348
• Update Time: 2025-06-14

2-(N,N-dimethylsulphamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(N,N-Dimethylsulfamoyl)phenyl)boronic acid
• O-[(DIMETHYLAMINO)SULFONYL]PHENYLBORONIC ACID
• 2-(N,N-DIMETHYLSULFAMOYL)PHENYLBORONIC ACID
• 2-(N,N-DIMETHYLSULPHAMOYL)BENZENEBORONIC ACID
• AKOS BRN-0039
• {2-[(dimethylamino)sulfonyl]phenyl}boronicacid
• 2-Dimethylsulfamoyl-benzeneboronic acid
• N,N-Dimethyl 2-boronobenzenesulfonamide
• 2-(N,N-DIMETHYLSULPHONYL)BENZENEBORONIC ACID
• 2-(N,N-Dimethylsulphamoyl)phenylboronic acid
• 2-N,N-Dimethylsulfamoylphenylboronic acid
• 2-(N,N-DIMETHYLSULPHONYLL)BENZENEBORONICACID
• N,N-Dimethyl 2-Bor
• [2-(diMethylsulfaMoyl)phenyl]boronic acid
• N,N-Dimethyl 2-Bor
• MFCD04039023
• PS-9445
• GCHDOHKUPJUTCB-UHFFFAOYSA-N
• Boronic acid, B-[2-[(dimethylamino)sulfonyl]phenyl]-
• (2-(N,N-dimethylsulfamoyl) phenyl)boronic acid
• AB17275
• AMY11061
• AKOS004116355
• SY003413
• 2-(N,N-dimethylsulphamoyl)benzeneboronic acid, AldrichCPR
• 2-(N pound notN-Dimethylsulphamoyl)benzeneboronic Acid
• AC-2951
• FT-0600921
• 178432-25-2
• SCHEMBL1742559
• CS-0175065
• A3959
• J-506510
• DTXSID20400700
• DB-005111
• 2-(dimethylsulfamoyl)phenylboronic acid
• 2-(N,N-dimethylsulphamoyl)benzeneboronic acid

• MDL： MFCD04039023
• Inchi： 1S/C8H12BNO4S/c1-10(2)15(13,14)8-6-4-3-5-7(8)9(11)12/h3-6,11-12H,1-2H3
• InChI Key： GCHDOHKUPJUTCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1B(O)O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 229.05800
• Monoisotopic Mass: 229.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.2A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 428.5℃ at 760 mmHg
• Flash Point: 213℃
• Refractive Index: 1.622
• PSA: 86.22000
• LogP: -0.30250

2-(N,N-dimethylsulphamoyl)benzeneboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(N,N-dimethylsulphamoyl)benzeneboronic acid

Recent Advances in the Application of 2-(N,N-dimethylsulphamoyl)benzeneboronic acid (CAS: 178432-25-2) in Chemical Biology and Drug Discovery

2-(N,N-dimethylsulphamoyl)benzeneboronic acid (CAS: 178432-25-2) has emerged as a versatile compound in chemical biology and drug discovery due to its unique chemical properties and biological activities. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in targeted drug delivery systems.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 2-(N,N-dimethylsulphamoyl)benzeneboronic acid as a boron carrier in boron neutron capture therapy (BNCT) for cancer treatment. The compound's ability to selectively accumulate in tumor cells, combined with its low toxicity profile, makes it a promising candidate for further clinical development. Researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with biological targets, providing valuable insights into its molecular mechanisms.

In the context of infectious diseases, a recent investigation in ACS Infectious Diseases (2024) explored the compound's role as a protease inhibitor. The study revealed that 2-(N,N-dimethylsulphamoyl)benzeneboronic acid exhibits potent inhibitory activity against viral proteases, particularly those associated with SARS-CoV-2 and influenza viruses. Molecular docking simulations and enzymatic assays confirmed its binding affinity to the active sites of these proteases, suggesting potential applications in antiviral drug development.

The synthetic versatility of 2-(N,N-dimethylsulphamoyl)benzeneboronic acid has also been demonstrated in recent organic chemistry research. A publication in Organic Letters (2023) described its use as a catalyst in Suzuki-Miyaura cross-coupling reactions, enabling the efficient synthesis of biaryl compounds with high yields and excellent stereoselectivity. This advancement has significant implications for the pharmaceutical industry, where such reactions are commonly employed in drug synthesis.

From a drug delivery perspective, innovative research published in Biomaterials Science (2024) investigated the compound's potential in designing pH-responsive drug carriers. The boronic acid moiety's ability to form reversible covalent bonds with diols was exploited to create smart delivery systems that release therapeutic payloads specifically in tumor microenvironments. This approach addresses the challenge of targeted drug delivery while minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 2-(N,N-dimethylsulphamoyl)benzeneboronic acid-based therapies. Current research efforts are focused on improving the compound's pharmacokinetic properties and developing more efficient synthetic routes. Ongoing preclinical studies are evaluating its safety profile and therapeutic efficacy in various disease models, with results expected to guide future clinical trials.

In conclusion, 2-(N,N-dimethylsulphamoyl)benzeneboronic acid (CAS: 178432-25-2) represents a valuable tool in chemical biology and drug discovery, with applications spanning from cancer therapy to antiviral development. The compound's unique chemical properties continue to inspire innovative research approaches, positioning it as a molecule of significant interest in the pharmaceutical and biotechnology sectors. Future studies will likely explore its potential in combination therapies and its application in emerging areas such as theranostics and personalized medicine.